Cas no 1115-70-4 (Metformin hydrochloride)

Metformin hydrochloride is a white crystalline powder with the chemical formula C₄H₁₁N₅·HCl and a molecular weight of 165.63 g/mol. It is the hydrochloride salt of metformin, a biguanide derivative widely used as an oral antihyperglycemic agent for managing type 2 diabetes mellitus. The compound exhibits high solubility in water and stability under standard storage conditions. Its primary mechanism of action involves suppressing hepatic glucose production and enhancing insulin sensitivity in peripheral tissues. Metformin hydrochloride is favored for its well-established efficacy, favorable safety profile, and low risk of hypoglycemia. It is commonly formulated into tablets or extended-release formulations, ensuring consistent bioavailability and patient compliance.

Metformin hydrochloride structure

Product Name:Metformin hydrochloride

CAS No:1115-70-4

MF:C₄H₁₂ClN₅

MW:165.624578475952

MDL:MFCD00012582

CID:40759

PubChem ID:24893460

Update Time:2025-08-13

Metformin hydrochloride Chemical and Physical Properties

Names and Identifiers

- Metformin HCL
- Metformin Hydrochloride
- 3-(diaminomethylidene)-1,1-dimethylguanidine hydrochloride (1:1)
- 1,1-dimethylbiguanide hydrochloride
- 1,1-Dimethylbiguanide hydrochloride (Metformin)
- Metformin hydrochloride (Apophage®, Orabet®, Riomet®, Walaphage®, Diabex®, Melbin®, Diaformin®, Fornidd®, Glucoformin®, Glucophage®)
- Metformin (hydrochloride)
- Metformin Hydrochlor
- Metformin hydrochloride solution
- Metformin hydrochloride
- N1,N1-Dimethylbiguanide hydrochloride
- 1,1-Dimethylbiguanide hydrochloride,Metformin
- 3-(diaminomethylidene)-1,1-dimethylguanidine,hydrochloride
- metformin
- 1,1-Dimethylbiguanide
- N,N-dimethylimidodicarbonimidic diamide
- Metiguanide
- Dimethylbiguanide
- Glucophage
- Haurymelin
- Glumetza
- Gliguanid
- Fluamine
- Flumamine
- Melbin
- Diabex
- N,N-Dimethylbiguanide
- Metformina
- Metforminum
- Metformine
- Glifage
- Islotin
- Siofor
- N1,N1-Dimethylbiguanide
- DMGG
- NNDG
- Dimethyldiguanide
- N,N-Dimethyldiguanide
- Metformina [DCIT]
- Imidodicarbonimidic diamide, N,N-dimethyl-
- Metformina [Spanish]
- Metforminum [INN-Latin]
- Metformine [INN-French]
- Metformin [USAN:INN:BAN]
- 1,1-Dim
- SCHEMBL10325580
- NCGC00095185-01
- Geamet
- HSDB 7080
- Q27089363
- Metomin
- Metformin hydrochloride [USAN]
- BM164663
- Mescorit
- METFORMIN HYDROCHLORIDE COMPONENT OF JANUMET
- EN300-26258648
- Apo-Metformin
- Imidodicarbonimidic diamide,N-dimethyl-, monohydrochloride
- NCGC00095185-02
- 1, 1-Dimethylbiguanide hydrochloride
- Imidodicarbonimidic diamide, N,N-dimethyl-, monohydrochloride
- SCHEMBL22977
- Glyciphage
- Glucophage 850
- HB2153
- AC-2075
- Hydrochloride, Metformin
- Metformin hydrochloride, United States Pharmacopeia (USP) Reference Standard
- METFORMIN HYDROCHLORIDE [MART.]
- METFORMIN HYDROCHLORIDE COMPONENT OF JENTADUETO
- KS-1272
- Diaberit
- Risidon
- METFORMIN HYDROCHLORIDE [ORANGE BOOK]
- Glucoform
- UNII-786Z46389E
- 1115-70-4
- C4H11N5.HCl
- HY-17471A
- 1,1-Dimethylbiguanide hydrochloride, 97%
- N',N'-dimethylbiguanide hydrochloride
- Meguan
- CHEBI:6802
- Fortamet
- Tox21_110498
- NCGC00016564-06
- MLS000028493
- Metformin hydrochloride, British Pharmacopoeia (BP) Reference Standard
- Glucoformin
- METFORMIN HYDROCHLORIDE COMPONENT OF XIGDUO
- Walaphage
- Metformin hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
- Glucomet
- Dimefor
- NS00076456
- N,N-Dimethylimidodicarbonimidic Diamide Monohydrochloride
- Metformin Hydrochloride Extended-Release 500mg
- Glupermin
- CCG-208004
- N,N-Dimethylbiguanide hydrochloride
- METFORMIN HYDROCHLORIDE [HSDB]
- Metformin HCl ER
- RIOMET ER
- Cidophage
- Glucophage-Mite
- METFORMIN HYDROCHLORIDE COMPONENT OF GLUCOVANCE
- NCGC00016564-01
- SPECTRUM1505814
- Metformin hydrochloride (JP17/USP)
- 1-dimethylbiguanide hydrochloride
- Metformin ER 500 mg
- GLUCOVANCE COMPONENT METFORMIN HYDROCHLORIDE
- METFORMIN HYDROCHLORIDE COMPONENT OF QTERNMET XR
- DMBG hydrochloride
- METFORMIN HYDROCHLORIDE [EP MONOGRAPH]
- METFORMIN HYDROCHLORIDE (USP-RS)
- AKOS037515743
- METFORMIN HYDROCHLORIDEE/R
- METFORMIN HYDROCHLORIDE [VANDF]
- MLS002222221
- Gluconil
- NSC91485
- ACTOPLUS MET COMPONENT METFORMIN HYDROCHLORIDE
- CHEMBL1703
- METFORMIN HYDROCHLORIDE COMPONENT OF SEGLUROMET
- D00944
- Diabetmin
- METFORMIN HYDROCHLORIDE (EP MONOGRAPH)
- METFORMIN HYDROCHLORIDE COMPONENT OF ACTOPLUS MET
- METFORMIN HYDROCHLORIDE COMPONENT OF INVOKAMET
- Metformin Hydrochloride Extended-Release
- Metformin ER 750 mg
- Diabetex
- Dabex
- OETHQSJEHLVLGH-UHFFFAOYSA-N
- 1,1-Dimethylbiguanide monohydrochloride
- Glucophage (TN)
- METFORMIN HYDROCHLORIDE [EMA EPAR]
- SR-05000001764-2
- Glibomet
- Glucoliz
- Novo-Metformin
- Biguanide, 1,1-dimethyl-, monohydrochloride
- Diamin
- Metformin Hydrochloride,(S)
- Glucophage Forte
- XIGDUO COMPONENT METFORMIN HYDROCHLORIDE
- BIGUANIDE, 1,1-DIMETHYL-, HYDROCHLORIDE
- Dextin
- HMS1568A09
- Islotin retard
- EX-404
- METFORMIN HYDROCHLORIDE COMPONENT OF QTERNMET
- Diaphage
- AKOS015894259
- C4H12ClN5
- METFORMIN HYDROCHLORIDE COMPONENT OF METAGLIP
- DTXSID9037246
- Q-201360
- Glucophage Retard
- KOMBIGLYZE XR COMPONENT METFORMIN HYDROCHLORIDE
- Apophage
- EC 214-230-6
- HCl, Metformin
- Pharmakon1600-01505814
- Metformin HCl(Glucophage)
- METFORMIN HYDROCHLORIDE [JAN]
- 1,1-Dimethylbiguanide, Hydrochloride
- NSC759262
- Dimethylbiguanide hydrochloride
- Glucophage ER
- Gluformin
- LA 6063
- Metformin hydrochloride, pharmaceutical secondary standard; traceable to USP and PhEur
- Metformin Hydrochloride Extended-Release Tablets
- MFCD00012582
- Meglucon
- DTXCID7017246
- Metformin Hydrochoride
- METFORMIN HYDROCHLORIDE COMPONENT OF KAZANO
- (E)-N-[amino(dimethylamino)methylidene]guanidine hydrochloride
- Biguanide,1-dimethyl-, monohydrochloride
- HMS1922H14
- SY001217
- N,N-dimethylimidodicarbonimidic diamide hydrochloride
- Metbay
- Metformin hydrochloride [USAN:USP:JAN]
- METAGLIP COMPONENT METFORMIN HYDROCHLORIDE
- Metforminhydrochloride
- Metformin hydrochlorideER
- BCP03594
- LA 6023
- Metolmin
- Denkaform
- Thiabet
- Neodipa
- METFORMIN HYDROCHLORIDE [USP MONOGRAPH]
- Metiguanide monohydrochloride
- SMR000058277
- FT-0628265
- 1 1-DIMETHYLBIGUANIDE HYDROCHLORIDE
- (E)-2-carbamimidoyl-1,1-dimethylguanidine hydrochloride
- N-[amino(dimethylamino)methylidene]guanidine hydrochloride
- SEGLUROMET COMPONENT METFORMIN HYDROCHLORIDE
- Siamformet
- Glucofago
- METFORMIN HYDROCHLORIDE (USP MONOGRAPH)
- BP-12830
- Benofomin
- 786Z46389E
- Imidodicarbonimidic diamide, N,N-dimethyl-, hydrochloride (1:2)
- Diabesin
- INVOKAMET COMPONENT METFORMIN HYDROCHLORIDE
- Metforal
- QTERNMET XR COMPONENT METFORMIN HYDROCHLORIDE
- Compresso MF 95P
- NSC-759262
- D 15095
- Metformin Hydrochloride 1.0 mg/ml in Methanol (as free base)
- Glucaminol
- Metformin Hydrochloride Tablet
- s1950
- SCHEMBL20140191
- Glucomine
- 1-carbamimidamido-N,N-dimethylmethanimidamide hydrochloride
- METFORMIN HYDROCHLORIDE COMPONENT OF SYNJARDY
- METFORMIN HYDROCHLORIDE [USP-RS]
- Z2244578658
- METFORMIN HYDROCHLORIDE COMPONENT OF KOMBIGLYZE XR
- Metformin hydrochloride (Glucophage)
- 1674364-49-8
- NSC 91485
- 1-[(diaminomethylidene)amino]-N,N-dimethylmethanimidamide hydrochloride
- Glycoran
- KAZANO COMPONENT METFORMIN HYDROCHLORIDE
- Fornidd
- Biocos
- EN300-30323
- F2173-0894
- METFORMIN HYDROCHLORIDE [MI]
- EINECS 214-230-6
- Metformin hydrochloride (mM/ml)
- JENTADUETO COMPONENT OF METFORMIN HYDROCHLORIDE
- Metformin Hydrochloride ER
- Tox21_110498_1
- Diabefagos
- M2009
- 3-(diaminomethylidene)-1,1-dimethylguanidine;hydrochloride
- DMGG hydrochloride
- CAS-1115-70-4
- Diaformin
- Riomet
- EX404
- QTERNMET COMPONENT METFORMIN HYDROCHLORIDE
- ZITUVIMET COMPONENT METFORMIN HYDROCHLORIDE
- Glyformin
- Metformin hydrochloride (USAN:USP:JAN)
- Glucophage XR
- metformin-hcl
- 15537-72-1
- SB19704
- TRIJARDY XR COMPONENT METFORMIN HYDROCHLORIDE
- AI3-51264
- Prestwick_519
- CS-1851
- Diformin Retard
- Haurymellin hydrochloride
- Diabetosan
- Metformin hydrochloride, European Pharmacopoeia (EP) Reference Standard
- Metformin Hydrochloride Oral Solution
- D.B.I.
- METFORMIN HYDROCHLORIDE (MART.)
- METFORMIN HYDROCHLORIDE COMPONENT OF TRIJARDY XR
- Diformin
- Metformin monohydrochloride
- [(E)-[amino(dimethylamino)methylidene]amino]methanimidamide hydrochloride
- NSC-91485
- JANUMET COMPONENT METFORMIN HYDROCHLORIDE
- METFORMIN HYDROCHLORIDE [WHO-DD]
- potassium cyanate
- Metformin hydrochloride
- Metformin hydrochloride (JP18/USP)
- N,N-dimethyl-imidodicarbonimidic diamide hydrochloride
- DB-018697
- CFQMNUQANAMQBI-UHFFFAOYSA-N
- Metformin (hydrochloride) (Standard)
- FM25131
- Imidodicarbonimidic diamide, N,N-dimethyl-, hydrochloride (1:1)
- 214-230-6
- N,N-Dimethylimidodicarbonimidic diamide hydrochloride;Diabetosan;Diabex;1,1-Dimethylbiguanide hydrochloride
- Metformin HCl - Bio-X trade mark
- HY-17471AR
- Metformin hydrochloride
- MDL： MFCD00012582
- Inchi： 1S/C4H11N5.ClH/c1-9(2)4(7)8-3(5)6;/h1-2H3,(H5,5,6,7,8);1H
- InChI Key： OETHQSJEHLVLGH-UHFFFAOYSA-N
- SMILES： Cl.N(C(=N)/N=C(\N)/N)(C)C

Computed Properties

Exact Mass: 165.07800
Monoisotopic Mass: 165.078123
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 132
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 91.5

Experimental Properties

Color/Form: Powder
Melting Point: 223-226 °C (lit.)
Boiling Point: 224.1°C at 760 mmHg
Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C
Solubility: In vitro: H2O ≥ 32 mg/ml (193.21 mm) DMSO solubility ≥ 1.7 mg/ml (10.26 mm) * "≥" means soluble, but saturation unknown solubility unknown
Water Partition Coefficient: Soluble in water (50 mg/ml), ethanol, and DMSO (50 mM).
PSA: 88.99000
LogP: 1.05850
λmax: 233(H2O)(lit.)
Merck: 5938
Color/Form: 1.0 mg/mL in methanol (as free base)
Solubility: Soluble in water, soluble in methanol, slightly soluble in ethanol, insoluble in ether and chloroform.
Vapor Pressure: No data available

Metformin hydrochloride Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H315,H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/38
Safety Instruction： S26-S36
RTECS：DU1800000
Hazardous Material Identification：
Toxicity：LD50 in rats (mg/kg): 1000 orally, 300 s.c. (Rx Bulletin)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22; R36/38
Safety Term：26-36

Metformin hydrochloride Customs Data

HS CODE：2925290090
Customs Data：

China Customs Code:
2925290090

Overview:

2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Metformin hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D150959-5G	Metformin hydrochloride	1115-70-4		5g	¥1489.14	2023-11-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M813341-2.5kg	Metformin hydrochloride	1115-70-4	97%	2.5kg	￥1,100.00	2022-09-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M-072-1ML	Metformin hydrochloride	1115-70-4	1.0 mg/mL in methanol (as free base), ampule of 1 mL, certified reference material, Cerilliant	1ML	1394.66	2021-05-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR1084-500MG	Metformin hydrochloride	1115-70-4		500mg	¥1479.37	2023-10-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP227	Metformin hydrochloride	1115-70-4		100mg	¥2743.65	2023-04-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1396309-200MG	Metformin hydrochloride	1115-70-4		200mg	¥3913.24	2024-12-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	M0605000	Metformin hydrochloride	1115-70-4	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M2009-100G	Metformin Hydrochloride	1115-70-4	>98.0%(T)(HPLC)	100g	¥990.00	2024-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY001217-25g	1,1-Dimethylbiguanide Hydrochloride	1115-70-4	≥98%	25g	¥30.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY001217-100g	1,1-Dimethylbiguanide Hydrochloride	1115-70-4	≥98%	100g	¥55.00	2024-07-09

Metformin hydrochloride Suppliers

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(CAS:1115-70-4)Metformin hydrochloride

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Quantity:25KG,200KG,1000KG

Purity:99%

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Metformin hydrochloride Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

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3. The hypoglycemic and antioxidant effects of polysaccharides from the petioles and pedicels of Euryale ferox Salisb. on alloxan-induced hyperglycemic mice

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4. Removal of metformin hydrochloride by Alternanthera philoxeroides biomass derived porous carbon materials treated with hydrogen peroxide

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1115-70-4)Metformin hydrochloride

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

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